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Compound of Interest

Compound Name: ACTH (1-17)

Cat. No.: B612772 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of bioactive peptides like Adrenocorticotropic Hormone (1-17) (ACTH (1-17)) is
paramount. This document provides a comprehensive guide to the necessary personal

protective equipment (PPE), operational procedures, and disposal plans to maintain a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling ACTH (1-17), adherence to proper PPE protocols is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE

based on safety data sheets.

Body Part
Personal Protective
Equipment

Standard

Eyes
Safety glasses with side

shields or goggles
European standard - EN 166

Hands

Protective gloves (Nitrile

rubber, Neoprene, Natural

rubber, or PVC)

EN 374

Body
Long-sleeved clothing or a

laboratory coat
N/A
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It is essential to inspect gloves before use and to select a glove material with a breakthrough

time appropriate for the duration of the handling procedure.[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the standard operating procedure for safely handling ACTH (1-17) in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[2][3] An accessible safety shower and eye
wash station should be available.[2][3]
Work should be conducted in a designated area, away from general laboratory traffic.

2. Donning PPE:

Before handling the peptide, put on a lab coat, followed by safety glasses with side shields or
goggles, and finally, protective gloves.

3. Handling the Lyophilized Peptide:

ACTH (1-17) is typically supplied as a lyophilized powder.[4]
Avoid creating dust or aerosols.[2][3]
When weighing the peptide, do so in a chemical fume hood or a ventilated balance
enclosure.

4. Reconstitution:

If reconstitution is necessary, carefully open the vial.
Use a sterile, appropriate solvent as recommended by the supplier to dissolve the peptide.
Gently swirl or pipette to mix; avoid vigorous shaking.

5. During Use:

Handle the reconstituted solution with care to prevent spills and splashes.
Do not eat, drink, or smoke in the designated handling area.[1]
Avoid inhalation and contact with eyes and skin.[2][3]

6. Storage:
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Store the lyophilized peptide in a freezer, typically at -20°C for short-term storage and -80°C
for long-term storage.[4][5]
Store away from incompatible materials and bright light.[1][4]
Reconstituted solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored
at -20°C or colder.[4]

7. Doffing PPE:

Remove PPE in the reverse order it was put on: gloves first, then goggles, and finally the lab
coat.
Wash hands thoroughly with soap and water after removing gloves.[1]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[2][6][7]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[2][6][7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention.[2][3]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek medical attention.[2][3]

Disposal Plan
Proper disposal of ACTH (1-17) and associated waste is critical to prevent environmental

contamination and ensure compliance with regulations.
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Unused Product: Dispose of unused ACTH (1-17) in accordance with federal, state, and

local regulations for chemical waste.

Contaminated Materials: All materials that have come into contact with ACTH (1-17), such as

pipette tips, vials, and gloves, should be considered chemical waste.

Waste Containers: Place all contaminated waste into a designated, properly labeled, and

sealed container.

Spills: In the event of a spill, absorb the material with an inert absorbent material. Place the

absorbent and any contaminated cleaning materials into a sealed container for disposal as

chemical waste. Decontaminate the spill area thoroughly.[6]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of ACTH (1-
17).
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In Case of Exposure

Preparation
- Assess Risks

- Ensure Engineering Controls (Ventilation, Eyewash)
- Gather Materials

Don PPE
- Lab Coat

- Safety Goggles
- Gloves

Proceed to PPE

Handling ACTH (1-17)
- Weighing in Ventilated Enclosure

- Reconstitution
- Experimental Use

Begin Handling

Storage
- Lyophilized: -20°C to -80°C
- Solution: Aliquot and Freeze

Store Unused Peptide

Decontamination & Waste Disposal
- Clean Work Area

- Dispose of Contaminated Materials in Labeled Waste Container

After Use

Doff PPE
- Gloves

- Goggles
- Lab Coat

After Decontamination

Personal Hygiene
- Wash Hands Thoroughly

Final Step

Emergency Response
- Eye Contact: Flush with Water

- Skin Contact: Wash with Soap & Water
- Inhalation: Move to Fresh Air

- Ingestion: Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of ACTH (1-17).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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